Cas no 1782465-69-3 (4-(1-Acetylpyrrolidin-2-yl)benzoic acid)

• Product Name: 4-(1-Acetylpyrrolidin-2-yl)benzoic acid
• CAS No: 1782465-69-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6020673
• PubChem ID: 84142227
• Update Time: 2025-05-22

4-(1-Acetylpyrrolidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-acetylpyrrolidin-2-yl)benzoic acid
• EN300-28275820
• 1782465-69-3
• 4-(1-Acetylpyrrolidin-2-yl)benzoic acid

• Inchi： 1S/C13H15NO3/c1-9(15)14-8-2-3-12(14)10-4-6-11(7-5-10)13(16)17/h4-7,12H,2-3,8H2,1H3,(H,16,17)
• InChI Key： MHADJNDHPRVPHB-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(1-Acetylpyrrolidin-2-yl)benzoic acid

Recent Advances in the Study of 4-(1-Acetylpyrrolidin-2-yl)benzoic acid (CAS: 1782465-69-3)

4-(1-Acetylpyrrolidin-2-yl)benzoic acid (CAS: 1782465-69-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-acetylbenzoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of 4-(1-Acetylpyrrolidin-2-yl)benzoic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for further pharmacological evaluations and potential clinical applications.

Pharmacologically, 4-(1-Acetylpyrrolidin-2-yl)benzoic acid has demonstrated notable activity as a modulator of specific biological pathways. Preliminary in vitro studies indicate its ability to interact with key enzymes involved in inflammatory and neurodegenerative processes. For instance, a recent study highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. These findings are supported by molecular docking simulations that reveal strong binding affinities to the active sites of target proteins.

In addition to its anti-inflammatory properties, research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(1-Acetylpyrrolidin-2-yl)benzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The study proposed that the compound's mechanism of action may involve the disruption of cellular signaling pathways critical for tumor survival and proliferation.

Despite these promising findings, challenges remain in the development of 4-(1-Acetylpyrrolidin-2-yl)benzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research is also investigating structural modifications to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, 4-(1-Acetylpyrrolidin-2-yl)benzoic acid (CAS: 1782465-69-3) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in vivo. Such efforts will be pivotal in translating these findings into clinically viable treatments.